Ethyl 3-(3-furanyl)-3-oxo-2-((4-(trifluoromethyl)phenyl)methyl)propionate
Overview
Description
Ethyl 3-(3-furanyl)-3-oxo-2-((4-(trifluoromethyl)phenyl)methyl)propionate, also known as “ETFP”, is a synthetic compound with considerable potential for use in scientific research. It is a derivative of propionic acid, containing a furan ring, a trifluoromethyl group, and an ethyl group. The compound is of interest due to its unique properties, which allow it to be used in various laboratory experiments.
Scientific Research Applications
Enzyme Inhibition and Molecular Docking Studies
Ethyl 3-(3-furanyl)-3-oxo-2-((4-(trifluoromethyl)phenyl)methyl)propionate and its derivatives have been explored for their potential in inhibiting enzyme activities, particularly focusing on soybean lipoxygenase. The synthesis of various alkyl ester derivatives and their evaluation for in vitro inhibitory activity against the soybean lipoxygenase enzyme has been a point of interest. Among these compounds, certain derivatives exhibited potent inhibitory activity, showcasing their potential for further investigation into enzyme inhibition mechanisms. Molecular modeling techniques have been employed to understand the binding interactions between these compounds and the enzyme, with observed in vitro data correlating well with predicted binding energy values, indicating a promising avenue for developing new enzyme inhibitors (Vinayagam et al., 2017).
Metal Complexing Agents
Research has also been conducted on the condensation of this compound with aldehydes, leading to azomethine derivatives that exhibit complexing abilities towards copper and nickel ions. This highlights the compound's utility in synthesizing materials with potential applications in metal ion detection or separation processes (Kudyakova et al., 2010).
Synthesis of Fluorinated Compounds
Further studies have focused on the synthesis of ethyl 2-hydroxy-7-methyl-5-oxo-4-aryl-2-(trifluoromethyl)-3,4-dihydro-2H,5H-pyrano[4,3-b]pyran-3-carboxylate derivatives through a one-pot three-component reaction. The resultant products are crucial for the development of fluorinated fused heterocyclic compounds, indicating the significance of this compound in the synthesis of novel organic molecules with potential pharmaceutical applications (Wang et al., 2012).
Organic Synthesis and Catalysis
The compound has been utilized in phosphine-catalyzed [4+2] annulation reactions for synthesizing ethyl 6-phenyl-1-tosyl-1,2,5,6-tetrahydropyridine-3-carboxylate, a process that underscores its utility in organic synthesis and the development of catalytic methods. This aspect of research demonstrates the compound's relevance in crafting complex organic structures, which could be beneficial in various synthetic chemistry applications (Lu et al., 2009).
properties
IUPAC Name |
ethyl 3-(furan-3-yl)-3-oxo-2-[[4-(trifluoromethyl)phenyl]methyl]propanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F3O4/c1-2-24-16(22)14(15(21)12-7-8-23-10-12)9-11-3-5-13(6-4-11)17(18,19)20/h3-8,10,14H,2,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVCORDRPAUYPTD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=CC=C(C=C1)C(F)(F)F)C(=O)C2=COC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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